2-((2-oxotetrahydrofuran-3-yl)thio)-6,7-dihydro-3H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4(5H)-one

• IUPAC Name: 10-(2-oxooxolan-3-yl)sulfanyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-12-one
• InChI: InChI=1S/C13H12N2O3S2/c16-10-9-6-2-1-3-7(6)19-11(9)15-13(14-10)20-8-4-5-18-12(8)17/h8H,1-5H2,(H,14,15,16)
• InChI Key: IFITVOIMUOXSKD-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)SC3=C2C(=O)NC(=N3)SC4CCOC4=O
• Molecular Formula: C13H12N2O3S2
• Molecular Weight: 308.4 g/mol
• CAS No.: 488797-10-0

Description

The compound is a derivative of thieno[2,3-d]pyrimidine, which is a heterocyclic compound containing a thiophene and a pyrimidine ring fused together. Thieno[2,3-d]pyrimidines are known to exhibit a wide range of pharmacological activities, including antimicrobial, antifungal, analgesic, anti-inflammatory, anticancer, and antioxidant activities.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined through techniques such as NMR spectroscopy and X-ray crystallography. These techniques can provide detailed information about the arrangement of atoms within the molecule.

Scientific Research Applications

Synthesis and Reactivity

• The synthesis of compounds in the pyrimidine series, including those with thieno[2,3-d]pyrimidin-4(5H)-one structures, often involves reactions of arylmethylidene derivatives of furan-2(3H)-ones with various nucleophilic reagents. These compounds serve as important building blocks for creating heterocyclic compounds containing pyrimidine and pyridazine structural fragments, indicating their utility in constructing molecules with potential biological activities (Aniskova, Grinev, & Yegorova, 2017).

Potential Biological Activities

• Studies have explored the antimicrobial properties of thieno[2,3-d]pyrimidin-4(5H)-one derivatives. For example, novel heterocyclic systems containing thiazolo[3,2-a]pyrimidine and pyrimido[2,1-b]thiazine moieties demonstrated promising antimicrobial activity against Staphylococcus aureus, suggesting these compounds could have applications in developing new antimicrobial agents (Sirakanyan, Spinelli, Geronikaki, & Hovakimyan, 2015).

Antitumor and Antimicrobial Activities

• The synthesis of 2-amino-4-oxo-6-substituted thieno[2,3-d]pyrimidines as potential thymidylate synthase inhibitors showcases the direction towards designing antitumor agents. This research indicates the potential of thieno[2,3-d]pyrimidin-4(5H)-one derivatives in cancer treatment, although the specific compound did not inhibit human recombinant thymidylate synthase except for one classical analog (Gangjee, Qiu, & Kisliuk, 2004).